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Compound of Interest

Compound Name: Elliptone

Cat. No.: B1208213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Elliptone, a naturally occurring rotenoid. The information is curated

for professionals in research, science, and drug development who require detailed chemical

and biological data.

Chemical Identity and Structure
Elliptone is a complex heterocyclic organic compound classified as a rotenoid. Its chemical

structure is characterized by a fused five-ring system.

1.1. Chemical Structure Diagram

The chemical structure of Elliptone is depicted below, illustrating the arrangement of its

constituent atoms and bonds.

Caption: 2D chemical structure of Elliptone.

Physicochemical and Identification Data
A summary of the key quantitative and identification parameters for Elliptone is provided in the

table below. This data is essential for compound characterization, analytical method

development, and computational modeling.
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Property Value Reference(s)

Molecular Formula C₂₀H₁₆O₆ [1][2]

Molecular Weight 352.34 g/mol [2]

IUPAC Name

(1S,13S)-16,17-dimethoxy-

2,7,20-

trioxapentacyclo[11.8.0.0³,¹¹.0⁴

,⁸.0¹⁴,¹⁹]henicosa-

3(11),4(8),5,9,14,16,18-

heptaen-12-one

[1]

CAS Number 478-10-4 [1][2]

Canonical SMILES

COC1=C(C=C2C(=C1)

[C@H]3--INVALID-LINK--

OC4=C(C3=O)C=CC5=C4C=

CO5)OC

[1]

InChIKey
KPSZGBRARBOMHQ-

MSOLQXFVSA-N
[1]

Synonyms Derride [1]

Physical Description Needles from ethanol [2]

Melting Point 160 °C; 177-178 °C [2]

Optical Rotation
[α]D²⁰ -18° (benzene); [α]D²⁰

+55° (acetone)
[2]

Biological Activity and Mechanism of Action
Elliptone, like other rotenoids, is recognized for its biological activity, primarily as an inhibitor of

mitochondrial respiration.[1]

3.1. Inhibition of Mitochondrial Electron Transport Chain

Elliptone exerts its biological effects by targeting Complex I (NADH:ubiquinone

oxidoreductase) of the mitochondrial electron transport chain.[3] This inhibition disrupts the
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transfer of electrons from NADH to ubiquinone, a critical step in cellular respiration. The

consequences of this inhibition include a reduction in ATP synthesis and an increase in the

production of reactive oxygen species (ROS).

The diagram below illustrates the inhibitory action of Elliptone on the mitochondrial electron

transport chain.
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Caption: Inhibition of Mitochondrial Complex I by Elliptone.

Experimental Protocols
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The following section details a key experimental protocol for the chemical synthesis of

Elliptone.

4.1. Semisynthesis of Elliptone from Rotenone

This protocol is adapted from the work of Anderson et al. (2017) and describes an operationally

simple, stereocontrolled semisynthesis.[1]

Materials:

Rotenone

para-Toluenesulfonic acid

Toluene

Lactol acetate (intermediate synthesized from rotenone)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

Preparation of the Reaction Mixture: A solution of lactol acetate in toluene is prepared in a

round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

Acid-Catalyzed Elimination:para-Toluenesulfonic acid is added to the solution.

Reaction Conditions: The mixture is heated to 80 °C and stirred. The progress of the reaction

should be monitored by an appropriate analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room

temperature. The solvent is removed under reduced pressure. The crude product is then

purified by column chromatography on silica gel to afford pure Elliptone.

Note: For the full synthesis of the lactol acetate intermediate from rotenone, which involves

dihydroxylation-oxidative cleavage and a chemoselective Baeyer-Villiger oxidation, please refer

to the original publication.[1][4]
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Conclusion
Elliptone is a significant natural product with well-defined chemical properties and a clear

mechanism of biological action as a potent inhibitor of mitochondrial Complex I. The data and

protocols presented in this guide serve as a valuable resource for researchers engaged in

natural product chemistry, pharmacology, and drug discovery, providing a solid foundation for

further investigation into the therapeutic potential of Elliptone and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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